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In Vivo Comparison of Strontium Absorption:
Citrate vs. Ranelate Forms
A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the in vivo absorption and bone accumulation

of two common forms of strontium: strontium citrate and strontium ranelate. The information

presented is based on available preclinical studies to assist researchers, scientists, and drug

development professionals in understanding the relative bioavailability and efficacy of these

compounds.

Executive Summary
While direct comparative studies on the gastrointestinal absorption and pharmacokinetics of

strontium citrate and strontium ranelate are limited, preclinical research offers valuable

insights through the analysis of bone strontium accumulation. A key in vivo study in a rat model

suggests that strontium citrate is at least as effective as strontium ranelate in delivering

strontium to bone tissue.[1][2][3] When accounting for the elemental strontium content in each

compound, the two forms were found to be virtually identical in their ability to incorporate

strontium into bone.[1] However, another study in an ovariectomized mouse model indicated

that strontium citrate had a weaker effect on bone tissue mineral density compared to

strontium ranelate and strontium chloride.[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1594227?utm_src=pdf-interest
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.pointinstitute.org/strontium-incorporation-into-bone-using-strontium-citrate/
https://symbiosisonlinepublishing.com/nutritionalhealth-foodscience/nutritionalhealth-foodscience67.php
https://pubmed.ncbi.nlm.nih.gov/22995463/
https://www.pointinstitute.org/strontium-incorporation-into-bone-using-strontium-citrate/
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.researchgate.net/publication/379683167_Influence_of_Various_Strontium_Formulations_Ranelate_Citrate_and_Chloride_on_Bone_Mineral_Density_Morphology_and_Microarchitecture_A_Comparative_Study_in_an_Ovariectomized_Female_Mouse_Model_of_Osteop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strontium ranelate, a prescription drug in some countries, has a known bioavailability of

approximately 25%.[5] Strontium citrate is generally available as an over-the-counter

supplement.[3][5][6] The choice between these forms for research or therapeutic development

may be influenced by factors including regulatory status, cost, and the specific application.

Quantitative Data Summary
The following table summarizes the key quantitative findings from a comparative in vivo study

in rats.

Parameter
Strontium
Citrate Group

Strontium
Ranelate
Group

Vehicle Group Citation

Animal Model
Female Sprague

Dawley rats

Female Sprague

Dawley rats

Female Sprague

Dawley rats
[3][6]

Number of

Animals
7 6 6 [3][6]

Study Duration 8 weeks 8 weeks 8 weeks [1][3][6]

Bone Strontium

Levels (post-

treatment)

Significantly

greater than both

ranelate and

vehicle groups

(p<0.05)

Significantly

greater than

vehicle group

Baseline [3][6]

Bone Strontium

Levels (adjusted

for dose)

Not significantly

different from

ranelate group

Not significantly

different from

citrate group

- [3][6]

Experimental Protocols
The primary study providing a head-to-head comparison utilized the following methodology:

Animal Model and Dosing:

Species: Female Sprague Dawley rats.[3][6]
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Groups: The study included three groups: one receiving strontium citrate, one receiving

strontium ranelate, and a control group receiving a vehicle.[3][6]

Dosing: Daily doses were administered with the intention of providing equivalent amounts of

elemental strontium to the two strontium-supplemented groups.[3][6] A post-hoc analysis,

however, revealed a higher concentration of elemental strontium in the citrate compound

than initially calculated.[3][6]

Measurement of Strontium Accumulation:

Technique: In vivo X-ray fluorescence (XRF) spectroscopy was used to measure strontium

levels in the bone at baseline and after 8 weeks of supplementation.[1][3][6]

Validation: The in vivo XRF measurements were validated against ex vivo measurements of

bone strontium using inductively coupled plasma mass spectrometry (ICP-MS).[3][6]

Statistical Analysis:

A two-way ANOVA was conducted to compare the bone strontium levels among the three

groups.[3][6]

An ANCOVA was performed to account for the differences in the actual administered dose of

elemental strontium, using the dose as a covariate.[3][6]

Experimental Workflow
The following diagram illustrates the experimental workflow of the comparative in vivo study.
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Animal Preparation and Grouping

Treatment Phase (8 weeks)

Data Collection and Analysis

Female Sprague Dawley Rats

Baseline Bone Strontium Measurement (in vivo XRF)

Randomization into 3 Groups

Group 1: Strontium Citrate Administration Group 2: Strontium Ranelate Administration Group 3: Vehicle Administration

Final Bone Strontium Measurement (in vivo XRF)

Ex vivo Bone Analysis (ICP-MS) for Validation

Statistical Analysis (ANOVA, ANCOVA)

Click to download full resolution via product page

Caption: Experimental workflow for the in vivo comparison of strontium accumulation from

citrate and ranelate forms in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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